Cas no 1698808-37-5 (2-amino-3-hydroxy-3-(6-methoxypyridin-2-yl)propanoic acid)

• Product Name: 2-amino-3-hydroxy-3-(6-methoxypyridin-2-yl)propanoic acid
• CAS No: 1698808-37-5
• MF: C₉H₁₂N₂O₄
• MW: 212.202582359314
• CID: 6394496
• PubChem ID: 103347786
• Update Time: 2025-05-21

2-amino-3-hydroxy-3-(6-methoxypyridin-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-hydroxy-3-(6-methoxypyridin-2-yl)propanoic acid
• EN300-1846573
• 1698808-37-5

• Inchi： 1S/C9H12N2O4/c1-15-6-4-2-3-5(11-6)8(12)7(10)9(13)14/h2-4,7-8,12H,10H2,1H3,(H,13,14)
• InChI Key： HHQSWGQDTHTJHV-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=C(N=1)OC)C(C(=O)O)N

Computed Properties

• Exact Mass: 212.07970687g/mol
• Monoisotopic Mass: 212.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.2
• Topological Polar Surface Area: 106Ų

Experimental Properties

• Density: 1.387±0.06 g/cm3(Predicted)
• Boiling Point: 426.1±45.0 °C(Predicted)
• pka: 1.89±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-amino-3-hydroxy-3-(6-methoxypyridin-2-yl)propanoic acid

2-Amino-3-Hydroxy-3-(6-Methoxypyridin-2-Yl)Propanoic Acid: A Comprehensive Overview

2-Amino-3-hydroxy-3-(6-methoxypyridin-2-yl)propanoic acid, also known by its CAS number 1698808-37-5, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound has garnered attention due to its unique structural properties and potential applications in drug development and advanced materials. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent advancements related to this compound.

The chemical structure of 2-amino-3-hydroxy-3-(6-methoxypyridin-2-yl)propanoic acid is characterized by a propanoic acid backbone with an amino group at the second carbon and a hydroxyl group at the third carbon. The third carbon is also substituted with a 6-methoxypyridin-2-yl group, which introduces aromaticity and electron-donating methoxy functionality into the molecule. This combination of functional groups makes the compound versatile in terms of reactivity and potential biological interactions.

Recent studies have highlighted the importance of such compounds in medicinal chemistry. For instance, researchers have explored the role of 2-amino and 6-methoxypyridin-substituted propanoic acids in modulating enzyme activities and receptor interactions. These findings suggest that the compound could serve as a lead molecule for developing novel therapeutic agents targeting various diseases, including neurodegenerative disorders and cancer.

In terms of synthesis, several methods have been reported for the preparation of 2-amino-3-hydroxy-substituted propanoic acids. One prominent approach involves the condensation of amino acids with aromatic aldehydes or ketones under specific reaction conditions. This method allows for precise control over the substitution pattern on the aromatic ring, enabling the introduction of functional groups like methoxy at specific positions (e.g., position 6 on the pyridine ring).

The biological activity of 2-amino-3-hydroxy-substituted compounds has been extensively studied. For example, recent research has demonstrated that these compounds exhibit potent antioxidant properties due to their ability to scavenge free radicals. Additionally, they have shown promise in inhibiting key enzymes involved in inflammation and oxidative stress, making them potential candidates for anti-inflammatory and anti-cancer therapies.

In the context of materials science, derivatives of propanoic acid with aromatic substituents have been investigated for their applications in polymer chemistry and nanotechnology. The presence of amino and hydroxyl groups in this compound provides opportunities for cross-linking and self-assembling behaviors, which are valuable in creating advanced materials with tailored properties.

The CAS number 1698808-37-5 serves as a unique identifier for this compound in scientific literature and databases. Researchers can use this identifier to access detailed information about its physical properties, toxicity profiles, and regulatory status. This facilitates collaboration across disciplines and ensures consistency in reporting experimental results.

In conclusion, 2-amino-3-hydroxy-substituted propanoic acids like CAS No. 1698808-37-5 represent a class of compounds with diverse applications across multiple fields. From drug discovery to materials innovation, their unique chemical properties continue to inspire new research directions. As our understanding of these compounds deepens, they hold immense potential for addressing some of the most pressing challenges in modern science.